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Compound of Interest

Compound Name: Benzyl 4-methylbenzoate

Cat. No.: B1581448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Benzyl 4-methylbenzoate, a versatile ester, serves as a crucial intermediate in a multitude of

organic synthesis applications. Its unique structural features, combining a benzyl protecting

group with a methyl-substituted aromatic ring, make it a valuable building block in the synthesis

of complex molecules, including active pharmaceutical ingredients (APIs). This technical guide

provides an in-depth overview of the physicochemical properties, synthesis methodologies, and

key applications of benzyl 4-methylbenzoate, with a focus on its role in modern organic

chemistry. Detailed experimental protocols, comprehensive data summaries, and schematic

representations of its synthetic utility are presented to support researchers in leveraging this

important compound.

Physicochemical Properties
Benzyl 4-methylbenzoate is a colorless to pale yellow liquid with a characteristic aromatic

odor. Its key physical and chemical properties are summarized in the table below, providing a

foundational understanding for its application in various reaction conditions.[1]
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Property Value Reference

Molecular Formula C₁₅H₁₄O₂ [2]

Molecular Weight 226.27 g/mol [2]

CAS Number 5467-99-2 [2]

Appearance Colorless to pale yellow liquid [1]

Melting Point Not available

Boiling Point (predicted) 372.5 °C [3]

Density (predicted) 1.142 g/cm³ [3]

Refractive Index (predicted) 1.566 [3]

Solubility

Soluble in polar aprotic

solvents like acetone, ethanol,

and ether; limited solubility in

water.

[1][3]

Synthesis of Benzyl 4-Methylbenzoate
The synthesis of benzyl 4-methylbenzoate can be achieved through several established

methods in organic chemistry. The most common approaches involve the esterification of 4-

methylbenzoic acid with benzyl alcohol.

Fischer-Speier Esterification
The Fischer-Speier esterification is a classic and cost-effective method for the synthesis of

esters from a carboxylic acid and an alcohol in the presence of an acid catalyst.[4]

Reagents: 4-methylbenzoic acid, benzyl alcohol, concentrated sulfuric acid (catalyst), diethyl

ether, 10% sodium bicarbonate solution, anhydrous magnesium sulfate.

Procedure:

In a round-bottomed flask, dissolve 4-methylbenzoic acid in an excess of benzyl alcohol.
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Cool the mixture in an ice bath and slowly add a catalytic amount of concentrated sulfuric

acid with swirling.

Attach a reflux condenser and heat the mixture to reflux for 1-2 hours.

After cooling to room temperature, decant the solution into a separatory funnel containing

water.

Extract the aqueous layer with diethyl ether.

Wash the combined organic layers with water, followed by a 10% sodium bicarbonate

solution to neutralize any unreacted acid, and then again with water.[5]

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure.

The crude product can be purified by vacuum distillation to yield pure benzyl 4-
methylbenzoate.

Reactants

Protonated Intermediate Products

4-Methylbenzoic Acid

Benzyl Alcohol

Protonated
4-Methylbenzoic Acid Tetrahedral Intermediate

Nucleophilic Attack
(Benzyl Alcohol) Benzyl 4-MethylbenzoateDehydration

Water

H2SO4

Benzyl Ester
(R-COOBn) Modified Molecule

Further Synthesis Steps Deprotected
Carboxylic Acid

Deprotection
(e.g., H₂, Pd/C)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.scribd.com/doc/76928031/Ph-Ch-126-1-Fischer-Esterification-of-Methyl-Benzoate-2
https://www.benchchem.com/product/b1581448?utm_src=pdf-body
https://www.benchchem.com/product/b1581448?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[CH₃C₆H₄CO]⁺
m/z = 119

(4-Methylbenzoyl cation)

[C₇H₇]⁺
m/z = 91

(Tropylium cation)

•CH₂C₆H₅

(Benzyl radical)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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